MDM-2/p53 MDM2 Inhibitor
  • HLI373
    HLI373
    • Cat. No.:
    • B593370
    • CAS No.:
    • 1782531-99-0
    • Molecular Formula:
    • C18H23N5O2
    • Molecular Weight:
    • 414.3
    Description
    Hdm-2 (human double minute-2;  Mdm-2 in mouse) is a ubiquitin ligase and key negative regulator of p53, targeting it for proteasomal degradation. Overexpression of Hdm-2 in some tumors leads to inactivation...
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  • MX69
    MX69
    • Cat. No.:
    • B609372
    • CAS No.:
    • 1005264-47-0
    • Molecular Formula:
    • C27H26N2O4S
    • Molecular Weight:
    • 474.6 g/mol
    Description
    MX69 is an inhibitor of the interaction between the ubiquitin ligase MDM2 protein and XIAP mRNA. It binds to the RING domain of MDM2 (Kd = 2.34 µM) and decreases the levels of MDM2 and XIAP in a concentration-de...
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  • HLI373 dihydrochloride
    HLI373 dihydrochloride
    • Cat. No.:
    • B2430682
    • CAS No.:
    • Molecular Formula:
    • C18H25Cl2N5O2
    • Molecular Weight:
    • 414.3 g/mol
    Description
    HLI373 dihydrochloride is a useful research compound. Its molecular formula is C18H25Cl2N5O2 and its molecular weight is 414.3 g/mol. The purity is usually 95%.
    BenchChem offers high-quality HLI373 dihydroc...
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  • Serdemetan
    Serdemetan
    • Cat. No.:
    • B2639068
    • CAS No.:
    • 881202-16-0
    • Molecular Formula:
    • C21H22Cl2N4
    • Molecular Weight:
    • 401.34
    Description
    Serdemetan has been used in trials studying the treatment of Neoplasms.
    Serdemetan is an orally bioavailable HDM2 antagonist with potential antineoplastic activity. Serdemetan inhibits the binding of the HDM2...
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  • MD-224
    MD-224
    • Cat. No.:
    • B2951637
    • CAS No.:
    • Molecular Formula:
    • C48H43Cl2FN6O6
    • Molecular Weight:
    • 889.8 g/mol
    Description
    MD-224 is a useful research compound. Its molecular formula is C48H43Cl2FN6O6 and its molecular weight is 889.8 g/mol. The purity is usually 95%.
    BenchChem offers high-quality MD-224 suitable for many resea...
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  • NVP-CGM097 sulfate
    NVP-CGM097 sulfate
    • Cat. No.:
    • B10800342
    • CAS No.:
    • Molecular Formula:
    • C38H49ClN4O8S
    • Molecular Weight:
    • 757.3 g/mol
    Description
    NVP-CGM097 sulfate is a useful research compound. Its molecular formula is C38H49ClN4O8S and its molecular weight is 757.3 g/mol. The purity is usually 95%.
    BenchChem offers high-quality NVP-CGM097 sulfate ...
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  • RO-5963
    RO-5963
    • Cat. No.:
    • B10822873
    • CAS No.:
    • Molecular Formula:
    • C24H21ClF2N4O5
    • Molecular Weight:
    • 518.9 g/mol
    Description
    RO-5963 is a useful research compound. Its molecular formula is C24H21ClF2N4O5 and its molecular weight is 518.9 g/mol. The purity is usually 95%.
    BenchChem offers high-quality RO-5963 suitable for many res...
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  • MA242
    MA242
    • Cat. No.:
    • B12422747
    • CAS No.:
    • Molecular Formula:
    • C26H21ClF3N3O5S
    • Molecular Weight:
    • 580.0 g/mol
    Description
    MA242 is a useful research compound. Its molecular formula is C26H21ClF3N3O5S and its molecular weight is 580.0 g/mol. The purity is usually 95%.
    BenchChem offers high-quality MA242 suitable for many resear...
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  • AM-8735
    AM-8735
    • Cat. No.:
    • B12432730
    • CAS No.:
    • Molecular Formula:
    • C27H31Cl2NO6S
    • Molecular Weight:
    • 568.5 g/mol
    Description
    AM-8735 is a useful research compound. Its molecular formula is C27H31Cl2NO6S and its molecular weight is 568.5 g/mol. The purity is usually 95%.
    BenchChem offers high-quality AM-8735 suitable for many rese...
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  • BI-0252
    BI-0252
    • Cat. No.:
    • B15578070
    • CAS No.:
    • Molecular Formula:
    • C30H26Cl2FN3O3
    • Molecular Weight:
    • 566.4 g/mol
    Description
    BI-0252 is a useful research compound. Its molecular formula is C30H26Cl2FN3O3 and its molecular weight is 566.4 g/mol. The purity is usually 95%.
    BenchChem offers high-quality BI-0252 suitable for many res...
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